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The choice of solvent in the fabrication of perovskite and organic solar cells plays a pivotal role

in determining the ultimate efficiency and performance of the device. This guide offers a

comparative analysis of commonly used solvents, supported by experimental data, to assist

researchers and scientists in materials science and drug development in their pursuit of next-

generation photovoltaic technologies.

The morphology, crystallinity, and defect density of the active layer in a solar cell are critically

influenced by the solvent or solvent system used during its deposition. These factors directly

impact the key performance parameters of the solar cell: Power Conversion Efficiency (PCE),

Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF). This guide

delves into the quantitative impact of different solvents on these parameters and provides

detailed experimental protocols for device fabrication and characterization.

Performance Metrics: A Quantitative Comparison
The following table summarizes the performance of perovskite and organic solar cells

fabricated with various solvents and solvent mixtures, as reported in recent literature.
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Solar
Cell
Type

Active
Layer

Solvent(
s)

Voc (V)
Jsc
(mA/cm²
)

FF (%) PCE (%)
Referen
ce

Perovskit

e

CH₃NH₃

PbI₃
DMF - - - 0 [1]

Perovskit

e

CH₃NH₃

PbI₃
GBL - - - 1.74 [1]

Perovskit

e

CH₃NH₃

PbI₃
DMSO - - - 8.37 [1]

Perovskit

e

CH₃NH₃

PbI₃

DMSO:G

BL
- - - 9.77 [1]

Perovskit

e

CH₃NH₃

PbI₃

DMSO:D

MF
- - - 7.64 [1]

Perovskit

e

CH₃NH₃

PbI₃

DMSO:D

MF:GBL

(5:2:3)

0.77 18.02 78 10.84 [1]

Perovskit

e

MA₀.₅FA₀

.₅Pb₀.₈Sn

₀.₂I₃

DMF:DM

SO (4:1)
0.58 21.32 58.3 7.21 [2]

Perovskit

e

MA₀.₅FA₀

.₅Pb₀.₂Sn

₀.₂I₃

DMF:DM

SO (3:2)
0.61 22.15 61.2 8.27 [2]

Perovskit

e

MA₀.₅FA₀

.₅Pb₀.₂Sn

₀.₂I₃

DMF:DM

SO (2:3)
0.63 22.89 63.5 9.15 [2]

Perovskit

e

MA₀.₅FA₀

.₅Pb₀.₂Sn

₀.₂I₃

DMF:DM

SO (1:4)
0.65 23.54 65.1 10.02 [2]

Perovskit

e

MA₀.₅FA₀

.₅Pb₀.₂Sn

₀.₂I₃

DMF:DM

SO (0:5)
0.62 22.58 62.4 8.71 [2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/342588605_The_Characteristics_of_Perovskite_Solar_Cells_Fabricated_Using_DMF_and_DMSOGBL_Solvents
https://www.researchgate.net/publication/342588605_The_Characteristics_of_Perovskite_Solar_Cells_Fabricated_Using_DMF_and_DMSOGBL_Solvents
https://www.researchgate.net/publication/342588605_The_Characteristics_of_Perovskite_Solar_Cells_Fabricated_Using_DMF_and_DMSOGBL_Solvents
https://www.researchgate.net/publication/342588605_The_Characteristics_of_Perovskite_Solar_Cells_Fabricated_Using_DMF_and_DMSOGBL_Solvents
https://www.researchgate.net/publication/342588605_The_Characteristics_of_Perovskite_Solar_Cells_Fabricated_Using_DMF_and_DMSOGBL_Solvents
https://www.researchgate.net/publication/342588605_The_Characteristics_of_Perovskite_Solar_Cells_Fabricated_Using_DMF_and_DMSOGBL_Solvents
https://www.researchgate.net/figure/Performance-parameters-of-perovskite-solar-cells-based-on-DMF-DMSO-mixed-solvents-with_tbl1_341374232
https://www.researchgate.net/figure/Performance-parameters-of-perovskite-solar-cells-based-on-DMF-DMSO-mixed-solvents-with_tbl1_341374232
https://www.researchgate.net/figure/Performance-parameters-of-perovskite-solar-cells-based-on-DMF-DMSO-mixed-solvents-with_tbl1_341374232
https://www.researchgate.net/figure/Performance-parameters-of-perovskite-solar-cells-based-on-DMF-DMSO-mixed-solvents-with_tbl1_341374232
https://www.researchgate.net/figure/Performance-parameters-of-perovskite-solar-cells-based-on-DMF-DMSO-mixed-solvents-with_tbl1_341374232
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic
PTQ10:Y

12

2-

Methyltet

rahydrofu

ran

(2MeTHF

)

0.86 24.6 68 14.5 [3]

Organic
PTQ10:Y

12

1,2-

Xylene
- 21.3 - 12.4 [3]

Organic
FO6-

T:Y12

2-

Methyltet

rahydrofu

ran

(2MeTHF

)

0.79 26.3 58 11.4 [4]

Organic
FO6-

T:Y12

1,2-

Xylene
0.82 21.3 61 10.8 [4]

Organic
FO6-

T:Y12

Cyclopen

tyl methyl

ether

(CPME)

- - - 3.3 [4]

Note: The performance of solar cells can vary depending on the complete device architecture

and fabrication conditions. The data presented here is for comparative purposes based on the

cited literature.

The Role of Solvents in Film Formation
The choice of solvent directly influences the crystallization kinetics of the perovskite layer.

Solvents with high boiling points and strong coordinating ability, such as Dimethyl Sulfoxide

(DMSO), can form intermediate phases with the lead halide precursors.[5] This retards the

rapid crystallization process, leading to the formation of more uniform and crystalline perovskite

films with larger grain sizes and fewer defects.[1] In contrast, solvents like N,N-

Dimethylformamide (DMF) have lower boiling points and weaker coordination, which can result

in faster crystallization and potentially less uniform films.[1][6]
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Mixed solvent systems are often employed to fine-tune the crystallization process and optimize

film morphology. For instance, a mixture of DMSO and γ-butyrolactone (GBL) has been shown

to produce highly uniform and dense perovskite layers, leading to improved solar cell

performance.[1][5] Similarly, in organic solar cells, the use of "green solvents" like 2-

methyltetrahydrofuran (2MeTHF) is being explored to replace hazardous halogenated solvents

without compromising efficiency.[3][4]

Experimental Protocols
This section outlines a general procedure for the fabrication and characterization of solution-

processed perovskite and organic solar cells.

Device Fabrication: A Step-by-Step Guide
The fabrication of these solar cells typically involves the sequential deposition of several layers

onto a transparent conductive substrate, such as fluorine-doped tin oxide (FTO) or indium tin

oxide (ITO) coated glass. The spin-coating technique is a widely used method for depositing

the active layer from a solution.[7][8]

1. Substrate Cleaning:

The FTO/ITO-coated glass substrates are sequentially cleaned in an ultrasonic bath with

detergent, deionized water, acetone, and isopropanol.[9]

The substrates are then dried with a nitrogen gun and treated with UV-ozone for a specific

duration to enhance the wettability of the surface.[10]

2. Deposition of Charge Transport Layers:

An electron transport layer (ETL), such as a compact layer of TiO₂ or SnO₂, is deposited

onto the substrate.[10]

Subsequently, a hole transport layer (HTL), like Spiro-OMeTAD for perovskite solar cells or

PEDOT:PSS for organic solar cells, is deposited.[9][10]

3. Active Layer Deposition (Spin-Coating):
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The perovskite or organic active layer solution is prepared by dissolving the precursor

materials in the desired solvent or solvent mixture.

A specific volume of the solution is dispensed onto the substrate.

The substrate is then spun at a specific speed for a set duration to form a thin film.[11]

For perovskite solar cells, an anti-solvent dripping step during spinning is often employed to

induce rapid crystallization and form a uniform film.[10]

4. Annealing:

The substrate with the deposited layers is annealed at a specific temperature and for a

certain duration to improve the crystallinity and morphology of the active layer.[9]

5. Electrode Deposition:

Finally, a metal back electrode (e.g., gold or silver) is deposited on top of the device stack

through thermal evaporation.[9]
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Electron Transport Layer
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Fig. 1: A generalized workflow for the fabrication of solution-processed solar cells.

Device Characterization
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The performance of the fabricated solar cells is evaluated using a set of standard

characterization techniques.

Current Density-Voltage (J-V) Measurement: This is the primary method to determine the key

performance parameters (Voc, Jsc, FF, and PCE) of a solar cell. The measurement is

performed under simulated sunlight (e.g., AM 1.5G, 100 mW/cm²).[12]

External Quantum Efficiency (EQE): EQE, also known as Incident Photon-to-Current

Conversion Efficiency (IPCE), measures the ratio of the number of charge carriers collected

by the solar cell to the number of incident photons of a given energy.[12]

Scanning Electron Microscopy (SEM): SEM is used to visualize the surface morphology and

cross-section of the fabricated solar cell, providing insights into the quality and thickness of

the different layers.[13]

X-ray Diffraction (XRD): XRD analysis is employed to determine the crystal structure and

crystallinity of the perovskite active layer.[1]

Atomic Force Microscopy (AFM): AFM provides high-resolution images of the surface

topography, allowing for the quantification of surface roughness.[13]

Impedance Spectroscopy (IS): IS is a powerful technique to study the charge transport and

recombination dynamics within the solar cell.[14]

Conclusion
The selection of an appropriate solvent or solvent system is a critical factor in the fabrication of

high-efficiency perovskite and organic solar cells. As demonstrated by the presented data,

solvents significantly influence the morphology and crystallinity of the active layer, which in turn

dictates the device's performance. While traditional solvents like DMF and DMSO have been

extensively used, the development of green solvent systems is crucial for the environmentally

friendly and scalable production of these promising photovoltaic technologies. The detailed

experimental protocols provided in this guide serve as a valuable resource for researchers

aiming to optimize their fabrication processes and contribute to the advancement of solar

energy conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

